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Compound of Interest

Compound Name: Basic Blue 3
CAS No.: 33203-82-6
Cat. No.: B1194387
Get Quote

Executive Summary

Basic Blue 3 (C.I. 51004), chemically identified as Oxazine 1, represents a pivotal class of
cationic oxazine dyes characterized by a planar phenoxazinium chromophore. Unlike its
thiazine analog Methylene Blue, Basic Blue 3 utilizes an oxygen bridge, imparting distinct
photophysical stability and fluorescence properties. This monograph provides a rigorous
technical analysis of its chemical structure, synthesis, and dual-utility as both a high-affinity
textile colorant for acrylics and a tunable laser dye in the near-infrared (NIR) region.

Chemical Identity & Structural Analysis
Core Architecture

The defining feature of Basic Blue 3 is the 3,7-bis(diethylamino)phenoxazin-5-ium core. The
molecule possesses a rigid, planar tricyclic structure where the positive charge is not localized
on a single nitrogen atom but is delocalized across the conjugated

-system between the two exocyclic diethylamino groups.
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IUPAC Name: [7-(diethylamino)phenoxazin-3-ylidene]-diethylazanium chloride

CAS Number: 33203-82-6 (Chloride salt)[1]

Molecular Formula:

[2]

Molecular Weight: 359.89 g/mol [2]

Resonance and Chromophoric Theory

The intense blue color (

nm in water) arises from the low energy transition (

) of the extended conjugated system. The oxygen atom in the central ring acts as a stronger
electron donor compared to the sulfur in thiazines, influencing the Highest Occupied Molecular
Orbital (HOMO) energy levels.

Structural Comparison:
e Oxazine 1 (Basic Blue 3): Oxygen bridge. Higher fluorescence quantum yield (

).

o Methylene Blue (Basic Blue 9): Sulfur bridge. Higher rate of intersystem crossing (generating
singlet oxygen), lower fluorescence.

Physicochemical Properties[2][3][4][5][6][7][8]

The following data summarizes the quantitative profile of Basic Blue 3, essential for assay
development and industrial formulation.
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Property Value | Characteristic Context
) Greenish-bronze crystalline )
Physical Form Solid state
powder
- High solubility due to ionic
Solubility g/L (Water) Nature
Absorbance Max ( Solvent dependent
645 — 654 nm )
) (Solvatochromic)
o Strong fluorescence (Stokes
Emission Max ( )
668 — 670 nm shift

)

nm)

Molar Absorptivity (

)

High extinction coefficient

pKa

Stable pH 2.5 -8.0

Degradation in strong alkali

Fluorescence Quantum Yield

(Ethanol)

Increases in viscous solvents

(e.g., Ethylene Glycol)

Synthesis & Manufacturing Logic

The industrial synthesis of Basic Blue 3 follows a Nitrosation-Condensation pathway. This

route is preferred over direct oxidation due to higher regioselectivity and yield.

Synthetic Pathway

o Precursor Preparation:N,N-diethyl-3-aminophenol is nitrosated at the para-position relative to

the amine (or ortho to the hydroxyl) using sodium nitrite and HCI.

o Condensation: The nitrosated intermediate is condensed with a second equivalent of N,N-

diethyl-3-aminophenol.

o Cyclization: Acid-catalyzed cyclization and oxidation yield the phenoxazinium cation.
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Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis, highlighting critical control
points (Temperature, pH).

Step 1 Nitrosation ep Condensation Oxidative Cyclization inal Salt Formation Basic Blue 3
N.N-diethyt-3-aminopherol l_L’| (NaNO2, HCl, <5°C) H Nitroso-Intermediate (+ 2nd Equivalent, Heat) (- H20) (Oxazine 1 Chloride)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of Basic Blue 3 via nitrosation-condensation, ensuring
regiospecific ring closure.

Applications: Mechanisms of Action[1]
Textile Dyeing (lonic Bonding)

In acrylic fiber dyeing, Basic Blue 3 functions as a cationic dye. Acrylic fibers contain anionic
sites (sulfonate or carboxylate groups) introduced during polymerization.

e Mechanism: The dye cation (

) displaces the counter-ion (
or

) at the fiber surface (

).

e Thermodynamics: The reaction is driven by the increase in entropy and the high affinity of
the hydrophobic dye skeleton for the fiber matrix.

Photonics (Laser Dye)

As Oxazine 1, this molecule is a standard laser dye for the red/NIR region (640-720 nm).

e Mechanism: Upon excitation at ~640 nm, the molecule undergoes a

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body-img#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-oxazine-1-structural-dynamics-and-physicochemical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

transition. Rapid vibrational relaxation in the excited state (
) followed by radiative decay to the ground state (
) results in fluorescence.

» Utility: Used in tunable dye lasers and as a fluorescence standard due to its photostability
compared to polymethine dyes.

Experimental Protocols
Protocol A: Spectrophotometric Determination

Objective: Accurate quantification of Basic Blue 3 concentration in aqueous solution.

e Stock Solution: Dissolve 10.0 mg of Basic Blue 3 in 100 mL of distilled water to create a 100
mg/L stock.

¢ Dilution Series: Prepare standards at 1, 2, 4, 6, and 8 mg/L.
e Measurement:
o Set spectrophotometer to 654 nm.
o Blank with distilled water.
o Measure absorbance of standards.
» Validation: Plot Absorbance vs. Concentration. The linear regression (
) confirms adherence to Beer-Lambert Law (
).

Protocol B: Fluorescence Quantum Yield ()
Measurement

Objective: Determine the efficiency of fluorescence relative to a standard (e.g., Rhodamine 101
or Oxazine 170).
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Workflow Visualization:

Sample Preparation
(Abs < 0.1 at Ex)

Measure Absorbance
(Verify Optical Density)

Measure Emission Spectrum
(Integrate Area)

Use Ref Standard

Calculate Quantum Yield
(Comparative Eq)

Click to download full resolution via product page

Figure 2: Workflow for determining fluorescence quantum yield, critical for characterizing laser

dye efficiency.

Calculation:

Where

is the slope of Integrated Fluorescence vs. Absorbance, and

is the refractive index of the solvent.

Safety & Toxicology (E-E-A-T)

Hazard Classification:

¢ Acute Toxicity (Oral): Category 3 (Toxic if swallowed).

+ Eye Damage: Category 1 (Causes serious eye damage).
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e Environmental: Acute Aquatic Toxicity Category 1.
Handling Protocol:

o PPE: Nitrile gloves, safety goggles (indirect venting), and N95 dust mask are mandatory to
prevent mucosal irritation.

o Disposal: Do not release into municipal drains. Incineration is the standard disposal method
for cationic organic dyes to prevent aquatic bioaccumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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